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Compound of Interest

Compound Name: Chlorzoxazone-13C,15N,d2

Cat. No.: B1165048

Get Quote

Executive Summary & Chemical Identity[1][2][3]
Chlorzoxazone-13C,15N,d2 is a highly specialized stable isotope-labeled analog of

Chlorzoxazone, a centrally acting muscle relaxant.[1][2] It is engineered primarily as an Internal

Standard (IS) for the quantitative analysis of Chlorzoxazone in biological matrices (plasma,

urine, microsomes) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

[2]

By incorporating four heavy atoms—one Carbon-13 (

), one Nitrogen-15 (

), and two Deuterium (

or

) atoms—this isotopologue achieves a mass shift of +4 Daltons (Da) relative to the unlabeled
parent.[1][2] This shift is critical for avoiding interference from the natural isotopic abundance
(M+1, M+2) of the analyte, ensuring high-precision quantitation in CYP2E1 metabolic
phenotyping and pharmacokinetic studies.[1][2]
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Chemical Specifications Table
Property Detail

Chemical Name

5-Chloro-3H-1,3-benzoxazol-2-one-2-

-3-

-4,6-

Common Name Chlorzoxazone-13C,15N,d2

CAS Number Not Officially Assigned (See Note 1)

Parent CAS 95-25-0 (Unlabeled Chlorzoxazone)

Molecular Formula

Molecular Weight ~173.56 g/mol (Parent MW: 169.[1][3][2][4]56)

Mass Shift +4 Da

Isotopic Purity
Typically

atom % enrichment

Solubility Soluble in DMSO, Methanol, Acetonitrile

Note 1 (CAS Registry): Specific multi-labeled isotopologues like Chlorzoxazone-13C,15N,d2

often do not have a unique CAS number assigned by the American Chemical Society.[1][2] For

regulatory and safety purposes, refer to the Parent CAS (95-25-0) while noting the isotopic

modification.[1][2] Commercially, it is identified by catalog numbers from specialized isotope

vendors (e.g., Pharmaffiliates, Alsachim, TLC).[2]

Technical Rationale: Why This Specific Labeling?
The selection of a +4 Da mass shift using a "cocktail" of isotopes (
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) is a deliberate design choice in mass spectrometry method development.[1][2]

The "Cross-Talk" Problem
In LC-MS/MS, the unlabeled analyte (Chlorzoxazone) has natural isotopes (mostly

and

).[1][2]

Chlorine Isotope Effect: Chlorzoxazone contains one Chlorine atom.[2] Natural Chlorine is

~75%

and ~25%

.[1][2] This creates a significant M+2 peak naturally.[1][2]

Interference: If a simple M+3 internal standard (e.g., just

) were used, the M+2 isotope of the analyte might overlap with the IS channel if resolution is
poor, or vice versa.[1][2]

Solution: A +4 Da shift pushes the IS mass sufficiently away from the analyte's M+0 and M+2

isotopic envelope, eliminating "cross-talk" and improving the Signal-to-Noise (S/N) ratio at

the Lower Limit of Quantitation (LLOQ).[1][2]

Isotopic Stability[1][3]
and

: These labels are incorporated into the benzoxazolone ring skeleton.[1][2] They are non-
exchangeable and chemically stable, meaning the label will not be lost during extraction or
ionization.[2]

Deuterium (

): Placed at positions 4 and 6 on the benzene ring.[1][2] Aromatic protons are generally
stable against back-exchange with protic solvents (water/methanol), unlike acidic protons
(e.g., the N-H proton).[1][2]

Visualization: Isotopic Architecture
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Chlorzoxazone (Parent)
MW: 169.56

Chlorzoxazone-13C,15N,d2
MW: 173.56 (+4 Da)

Stable Isotope Synthesis

C-2 (Carbonyl)
Replaced with 13C

N-3 (Ring)
Replaced with 15N

H-4, H-6 (Aromatic)
Replaced with Deuterium (d2)

Click to download full resolution via product page

Figure 1: Structural modification map showing the specific sites of isotopic incorporation to

achieve the +4 Da mass shift.

Safety Data Sheet (SDS) Analysis
Since no unique SDS exists for the specific 13C,15N,d2 variant, safety protocols must default

to the parent compound, Chlorzoxazone (CAS 95-25-0), which is the governing toxicological

entity.[1][2]

Hazards Identification (GHS Classification)
Signal Word:WARNING[2][5][6]

Hazard Class Category
Hazard Statement
Code

Description

Acute Toxicity, Oral Category 4 H302
Harmful if swallowed.

[1][2][5][6]

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[2][5][6][7]

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation.[2][5][6][7]

STOT - Single

Exposure
Category 3 H335

May cause respiratory

irritation.[1][2][6][7]
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Precautionary Measures
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][6]

P280: Wear protective gloves/eye protection/face protection.[2][5][6]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[2]

Remove contact lenses if present and easy to do.[1][2][7] Continue rinsing.[2][7]

Handling & Storage (Research Grade)
Storage: Store at -20°C (Standard for stable isotopes to prevent degradation). Keep

container tightly closed in a dry, well-ventilated place.

Hygroscopic Nature: Stable isotopes can be hygroscopic.[2] Allow the vial to equilibrate to

room temperature before opening to prevent moisture condensation, which can affect

weighing accuracy.[2]

Application: CYP2E1 Metabolic Probe Assay[1][3]
Chlorzoxazone is the "Gold Standard" probe substrate for Cytochrome P450 2E1 (CYP2E1)

activity.[1][2] The 6-hydroxylation of Chlorzoxazone is exclusively catalyzed by CYP2E1.[1]

Experimental Workflow
The labeled IS (Chlorzoxazone-13C,15N,d2) is added during the protein precipitation step to

correct for matrix effects, recovery losses, and ionization variability.[1][2]

Protocol: Plasma Extraction (Protein Precipitation)[1]
Sample: Aliquot 50 µL of human plasma (spiked with Chlorzoxazone).

IS Addition: Add 10 µL of Chlorzoxazone-13C,15N,d2 working solution (e.g., 1 µg/mL in

Methanol).

Precipitation: Add 150 µL of ice-cold Acetonitrile.
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Vortex: Mix vigorously for 1 minute.

Centrifugation: Spin at 10,000 x g for 10 minutes at 4°C.

Injection: Transfer supernatant to LC vial; inject 5 µL into LC-MS/MS.

LC-MS/MS Transitions (MRM)
Using a Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Waters Xevo TQ-S) in

Negative Electrospray Ionization (ESI-) mode.

Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Chlorzoxazone 168.0 132.0 -20

Chlorzoxazone-

13C,15N,d2
172.0 136.0 -20

Note: The transition 168 -> 132 corresponds to the loss of HCl (36 Da).[1] The IS transition 172

-> 136 preserves the +4 Da shift, confirming the labels are retained in the fragment ion.[1][2]

Visualization: Bioanalytical Workflow
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Sample Preparation

LC-MS/MS Analysis
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Figure 2: Step-by-step bioanalytical workflow utilizing the stable isotope internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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